Cas no 64781-18-6 (4H-Dibenzo[de,g]quinoline-2,10,11-triol,5,6,6a,7-tetrahydro-6-methyl-)

• Product Name: 4H-Dibenzo[de,g]quinoline-2,10,11-triol,5,6,6a,7-tetrahydro-6-methyl-
• CAS No: 64781-18-6
• MF: C₁₇H₁₇NO₃
• MW: 283.321784734726
• CID: 518273
• PubChem ID: 5020
• Update Time: 2025-04-19

4H-Dibenzo[de,g]quinoline-2,10,11-triol,5,6,6a,7-tetrahydro-6-methyl- Chemical and Physical Properties

Names and Identifiers

• 4H-Dibenzo[de,g]quinoline-2,10,11-triol,5,6,6a,7-tetrahydro-6-methyl-
• 4H-Dibenzo(de,g)quinoline-2,10,11-triol, 5,6,6a,7-tetrahydro-6-methyl-
• 2-hydroxyapomorphine
• 6-methyl-5,6,6a,7-tetrahydro-4H-dibenzo[de,g]quinoline-2,10,11-triol

• Inchi： 1S/C17H17NO3/c1-18-5-4-10-6-11(19)8-12-15(10)13(18)7-9-2-3-14(20)17(21)16(9)12/h2-3,6,8,13,19-21H,4-5,7H2,1H3
• InChI Key： QNBCPLWFVGLFHO-UHFFFAOYSA-N
• SMILES： OC1C=C2C3C(=C(C=CC=3CC3C2=C(C=1)CCN3C)O)O

Computed Properties

• Exact Mass: 283.12091
• Monoisotopic Mass: 283.120843
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 0
• Complexity: 404
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 63.9

Experimental Properties

• Density: 1.388
• Boiling Point: 540.3°C at 760 mmHg
• Flash Point: 326°C
• Refractive Index: 1.71
• PSA: 63.93

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Aporphines Aporphines
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Aporphines